Cas no 2460739-75-5 ((1R,2S)-2-bromocyclopropane-1-carboxylic acid)

(1R,2S)-2-Bromocyclopropane-1-carboxylic acid is a chiral cyclopropane derivative featuring a bromine substituent and a carboxylic acid functional group. Its stereospecific (1R,2S) configuration makes it a valuable intermediate in asymmetric synthesis, particularly for constructing complex cyclic frameworks. The bromine moiety offers reactivity for further functionalization via substitution or cross-coupling reactions, while the carboxylic acid group enables derivatization or coordination in metal-catalyzed processes. This compound is useful in pharmaceutical and agrochemical research for the development of stereochemically defined bioactive molecules. Its rigid cyclopropane ring enhances conformational stability, making it suitable for studying structure-activity relationships. High purity and well-defined stereochemistry ensure reproducibility in synthetic applications.
(1R,2S)-2-bromocyclopropane-1-carboxylic acid structure
2460739-75-5 structure
Product Name:(1R,2S)-2-bromocyclopropane-1-carboxylic acid
CAS No:2460739-75-5
MF:C4H5BrO2
MW:164.985300779343
MDL:MFCD32702713
CID:5668971
PubChem ID:23423024
Update Time:2025-10-23

(1R,2S)-2-bromocyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • Cyclopropanecarboxylic acid, 2-bromo-, (1R,2S)-
    • (1R,2S)-2-bromocyclopropane-1-carboxylic acid
    • EN300-26957897
    • 2460739-75-5
    • (1R,2S)-2-Bromocyclopropanecarboxylic acid
    • MDL: MFCD32702713
    • Inchi: 1S/C4H5BrO2/c5-3-1-2(3)4(6)7/h2-3H,1H2,(H,6,7)/t2-,3-/m0/s1
    • InChI Key: VKKVGTCMSVLBCD-HRFVKAFMSA-N
    • SMILES: [C@H]1(C(O)=O)C[C@@H]1Br

Computed Properties

  • Exact Mass: 163.94729g/mol
  • Monoisotopic Mass: 163.94729g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 1
  • Complexity: 102
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • Density: 2.066±0.06 g/cm3(Predicted)
  • Boiling Point: 265.1±33.0 °C(Predicted)
  • pka: 4.01±0.11(Predicted)

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